ethyl 5-(2,2-diphenylacetamido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate, a related compound, was conducted according to a known procedure . The structures of the newly synthesized compounds were elucidated on the basis of elemental analysis and various spectroscopic methods .Molecular Structure Analysis
The molecular structure of Ethyl 5-[(2,2-diphenylacetyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate is represented by the formula C29H23N3O4S.Chemical Reactions Analysis
The compound is part of a group of novel derivatives of pyrimidothienopyridazine that were designed and synthesized through a versatile method . These compounds have been evaluated for their antimicrobial activity against representative Gram-positive bacteria, Gram-negative bacteria, and fungi .Scientific Research Applications
Synthesis of Pyrrolo and Furo Derivatives
Researchers have developed methods to synthesize pyrrolo[1′,2′:1′,2′]pyrazino-[6′,5′:4,5]thieno[2,3-c]pyridazine derivatives and related pentacyclic heterocycles, starting from ethyl-5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate. These synthetic pathways also led to the creation of 3,4-diphenylpyrrolo and related fused heterocycles, showcasing the compound's versatility in generating complex structures (Radwan, S. M., Abbady, M. S., & El-kashef, H., 1994).
Development of New Heterocyclic Compounds
Further research has been focused on condensing ethyl-5-amino-2,4-diphenylthieno[2,3-d]pyrimidine-6-carboxylate with various reagents to produce novel heterocyclic compounds. These synthetic endeavors have expanded the range of pyrrolylthieno[2,3-d]pyrimidines and thieno[2,3-d][4,5-d]dipyrimidines, indicating the compound's utility in accessing a wide array of heterocyclic frameworks (Moneam, M. I. A., 2005).
Creation of Pyridazine Derivatives
The synthesis of different heterocycles from ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate, such as 2-methyl-8,9-diphenyl-4H-pyridazino and 7-amino-6-methyl-8-oxo-3,4-diphenyl-7,8-dihydropyrimido derivatives, has been described. This highlights the compound's role as a precursor for various pyridazine derivatives and related compounds, enriching the chemical space for potential biological activities (Deeb, A., & El-Abbasy, M., 2006).
Future Directions
The future directions for research on Ethyl 5-[(2,2-diphenylacetyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate and related compounds could involve further exploration of their antimicrobial activity . Additionally, the synthesis of new heterocyclic compounds including pyrimidothienopyridazine moieties with suitable substituent of biological and pharmacological interest could be a potential area of focus .
Properties
IUPAC Name |
ethyl 5-[(2,2-diphenylacetyl)amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H23N3O4S/c1-2-36-29(35)25-22-18-37-27(24(22)28(34)32(31-25)21-16-10-5-11-17-21)30-26(33)23(19-12-6-3-7-13-19)20-14-8-4-9-15-20/h3-18,23H,2H2,1H3,(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKHLRMSXYQFPDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
509.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.